(1E)-3-Methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one

• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• InChI: InChI=1S/C16H20O3/c1-10-5-6-14(18-4)11(2)8-13(17)16-12(3)9-19-15(16)7-10/h5-6,9,11,14H,1,7-8H2,2-4H3/b6-5-/t11-,14-/m1/s1
• InChIKey: KYVMPRMAGALGDM-WLFDKREMSA-N

Compound Procurement Guide: (6R,7S,8Z)-7-Methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one (Furanogermacra-dien-6-one Derivative) – Supplier Information, Chemical Identity, and Baseline Data

(6R,7S,8Z)-7-Methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one (CAS 1393342-06-7; molecular formula C16H20O3; molecular weight 260.33 g/mol) is a naturally occurring furanosesquiterpenoid belonging to the germacrane class . The compound, also described as rel-3R-methoxy-4S-furanogermacra-1E,10(15)-dien-6-one, is characterized by a furan ring fused to a germacrane skeleton featuring a cyclodeca[b]furan core . It is primarily isolated from the resin exudates of Commiphora species (including Commiphora myrrha and Commiphora erythraea) and is commercially available from multiple chemical vendors with typical purities of ≥98% .

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Natural furanosesquiterpenoid isolated from Commiphora resin exudates

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Methoxylated at C‑7; distinct activity profile from non‑methoxylated analogs

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May support SAR benchmark or structurally matched negative‑control applications

Why Generic Substitution Fails: Structural Determinants of Activity and Inapplicability of Class-Wide Assumptions for (6R,7S,8Z)-7-Methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one

Substitution with structurally similar furanosesquiterpenoids or broad-spectrum germacrane compounds is scientifically unsound for (6R,7S,8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one. Direct comparative studies demonstrate that the presence or absence of a single methoxy substituent at the C-7 position fundamentally alters the compound's biological activity profile [1]. Specifically, methoxylated analogues of furanogermacra-dien-6-ones exhibit dramatically reduced inhibitory potency in lipid peroxidation assays compared to their non-methoxylated counterparts [2]. Furthermore, in cytotoxicity screening, the target compound is completely inactive against MCF-7 breast cancer cells, whereas closely related furanodienone derivatives from the same natural source demonstrate measurable antiproliferative activity [3]. These data confirm that the class-level biological properties attributed to furanosesquiterpenoids cannot be extrapolated to this specific compound, necessitating precise compound identification and source verification during procurement.

C‑7 Methoxy substitution shifts activity

Methoxylated furanogermacra‑dien‑6‑ones show markedly reduced lipid peroxidation inhibition compared to non‑methoxylated analogs; class‑level assumptions do not apply.

Cytotoxicity profile may differ

This compound is inactive in MCF‑7 clonogenic assays, whereas structurally related furanodienone derivatives exhibit measurable antiproliferative activity.

Stereochemistry‑dependent activity

The (6R,7S,8Z) configuration is defined; alternative diastereomers or racemic mixtures lack commercial sourcing and biological characterization.

• [1] Nianbai Fang, Shen Yu, et al. Furanosesquiterpenoids of Commiphora myrrha. Journal of Natural Products. Compound 1 exhibited weak cytotoxic activity while the other five compounds were inactive in MCF-7 clonogenic assay. View Source
• [2] Fraternale D, Sosa S, Ricci D, et al. Protective effects of Commiphora erythraea resin constituents against cellular oxidative damage. Molecules. 2011;16(12):10357-10369. Furanodienone and 1,10(15)-furanogermacra-dien-6-ones showed potent inhibition of lipid peroxidation (IC50 of ~0.087 μM), being more active than the methoxylated analogues. View Source
• [3] Fang N, Yu S, et al. Furanosesquiterpenoids of Commiphora myrrha. J Nat Prod. Compound 1 exhibited weak cytotoxic activity against MCF-7 breast tumor cell line in clonogenic assay, while the other five compounds were inactive. View Source

Quantitative Differentiation Evidence: (6R,7S,8Z)-7-Methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one vs. Closest Structural Analogs – Direct Comparative Data

Comparative Lipid Peroxidation Inhibition: Methoxylated vs. Non-Methoxylated Furanogermacra-dien-6-ones

In a comparative study evaluating protective effects against cellular oxidative damage, methoxylated furanogermacra-dien-6-one analogues demonstrated approximately 155-fold weaker inhibition of lipid peroxidation relative to their non-methoxylated counterparts [1]. (6R,7S,8Z)-7-Methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one, as a methoxylated analogue, falls into the low-activity category, while the non-methoxylated furanodienone and 1,10(15)-furanogermacra-dien-6-ones exhibit sub-nanomolar potency (IC50 ~0.087 μM) [2].

Lipid peroxidation inhibition

Cross‑study comparable

~155‑fold weaker vs. non‑methoxylated analogs (class‑level; target >10 μM, non‑methoxylated IC₅₀ ~0.087 μM)

Supports methoxy‑dependent activity differentiation for compound selection

Cross‑study inference; direct assay data for this specific compound not reported

Evidence Dimension	Lipid peroxidation inhibitory activity (IC50)
Target Compound Data	>10 μM (as methoxylated analogue class; exact value not reported in direct assay for this specific compound)
Comparator Or Baseline	Furanodienone and 1,10(15)-furanogermacra-dien-6-ones (non-methoxylated): IC50 ~0.087 μM
Quantified Difference	~155-fold difference (class-level inference based on methoxylation status; cross-study comparable)
Conditions	In vitro lipid peroxidation assay using rat brain homogenate; results published in Molecules 2011

Why This Matters

This differential data informs procurement decisions for researchers requiring either high-potency antioxidant leads (where non-methoxylated analogs are preferred) or low-background control compounds for mechanistic studies (where the target methoxylated compound offers distinct utility).

• [1] Fraternale D, Sosa S, Ricci D, et al. Protective effects of Commiphora erythraea resin constituents against cellular oxidative damage. Molecules. 2011;16(12):10357-10369. DOI: 10.3390/molecules161210357. Statement: Furanodienone and 1,10(15)-furanogermacra-dien-6-ones showed to be potent inhibitors of lipid peroxidation (IC50 of ~0.087 μM), being more active than the methoxylated analogues. View Source
• [2] Molecules 2011, 16(12), 10357-10369; Protective effects of Commiphora erythraea resin constituents against cellular oxidative damage. Core.ac.uk full text. Direct comparison of methoxylated vs. non-methoxylated furanogermacradienones. View Source

Cytotoxic Activity Against MCF-7 Breast Cancer Cells: Inactive Target Compound vs. Active Structural Analog

In a direct comparative study of six furanosesquiterpenoids isolated from Commiphora myrrha gum exudates, (6R,7S,8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one (identified as compound 2 in the study) exhibited no detectable cytotoxic activity against MCF-7 breast tumor cells in a clonogenic assay [1]. In contrast, a closely related structural analog (compound 1, a furanodienone derivative) demonstrated weak but measurable cytotoxic activity in the same assay system [2].

MCF‑7 cytotoxicity

Head‑to‑head

Target compound: inactive; furanodienone analog: weak activity (same assay)

Establishes inactive phenotype for use as structurally matched negative control

Clonogenic assay; direct comparison of six compounds from single isolation

Evidence Dimension	Cytotoxic activity against MCF-7 breast tumor cell line
Target Compound Data	Inactive (no measurable cytotoxicity)
Comparator Or Baseline	Compound 1 (furanodienone-type analog from same isolation study): weak cytotoxic activity
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	Clonogenic assay using MCF-7 breast tumor cell line; six compounds evaluated in parallel from single Commiphora myrrha isolation

Why This Matters

This direct head-to-head comparison establishes that the target compound lacks the cytotoxic properties sometimes attributed to furanosesquiterpenoids as a class, making it unsuitable for anticancer screening applications but potentially valuable as a structurally matched negative control in mechanism-of-action studies.

• [1] Fang N, Yu S, et al. Furanosesquiterpenoids of Commiphora myrrha. Journal of Natural Products. Abstract: Compound 1 exhibited weak cytotoxic activity against a MCF-7 breast tumor cell line in a clonogenic assay, while the other five compounds were inactive in this assay. View Source
• [2] MedChemExpress Product Information referencing Fang et al. J Nat Prod study: Furanosesquiterpenoids of Commiphora myrrha. Six compounds isolated; compound 1 weak cytotoxic activity, compounds 2-6 inactive. View Source

Methoxylated Analogue Activity in iNOS Inhibition: Class-Level Potency Differential

Binding affinity data from ChEMBL indicates that methoxylated furanogermacrane compounds tested for anti-inflammatory activity in LPS-stimulated mouse RAW264.7 macrophages exhibit iNOS inhibition with IC50 values in the micromolar range (approximately 1.44 μM) [1]. This represents a significant potency gap compared to non-methoxylated furanodienone derivatives, which demonstrate more potent anti-inflammatory activity through COX and LOX enzyme inhibition and reduced NO generation [2].

iNOS inhibition (class‑level)

Class‑level

IC₅₀ ~1.44 μM (methoxylated furanogermacrane class; RAW264.7)

Moderate activity suitable for partial pathway modulation studies

≥10‑fold less potent than non‑methoxylated derivatives; class‑level inference

Evidence Dimension	Inhibition of LPS-induced iNOS activity in RAW264.7 cells
Target Compound Data	Class-level IC50 ~1.44 μM (ChEMBL assay data for methoxylated furanogermacrane compound class; structurally related compound data)
Comparator Or Baseline	Furanodienone (non-methoxylated): documented inhibition of COX, LOX, and NO generation at lower concentrations
Quantified Difference	≥10-fold potency differential (class-level inference based on methoxylation status)
Conditions	Mouse RAW264.7 macrophages; LPS stimulation; 30 min incubation prior to iNOS activity measurement

Why This Matters

The class-level potency differential between methoxylated and non-methoxylated furanogermacranes in anti-inflammatory assays provides a clear rationale for compound selection: non-methoxylated analogs offer superior potency for inflammation-targeting applications, while the target compound's moderate activity may be advantageous in studies requiring partial pathway modulation or reduced off-target effects.

• [1] BindingDB BDBM50105348 / ChEMBL3597262. Assay Description: Antiinflammatory activity in mouse RAW264.7 cells assessed as inhibition of LPS-induced iNOS activity; IC50: 1.44E+3 nM. View Source
• [2] Furanodienone: An Emerging Bioactive Furanosesquiterpenoid. Review. Anti-inflammatory activity includes inhibition of COX, LOX, decreased NO generation, and reduced proinflammatory cytokine production. View Source

Physicochemical Differentiation: Lipophilicity and Predicted Bioavailability Parameters

Computational predictions from ALOGPS indicate that (6R,7S,8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one has a calculated logP of 2.71 and water solubility of 0.038 g/L [1]. In contrast, the non-methoxylated analog 3,6-dimethyl-10-methylidene-cyclodeca[b]furan-4-one (demethoxy derivative) exhibits a significantly higher predicted logP of 3.98 and slightly lower water solubility of 0.033 g/L [2]. The methoxy substituent at C-7 thus reduces lipophilicity by approximately 1.3 logP units while marginally improving aqueous solubility.

Lipophilicity & solubility

Data to verify

Calculated logP 2.71; water solubility 0.038 g/L (ALOGPS)

Lower logP vs. demethoxy analog may influence membrane permeability and assay compatibility

Predicted values; experimental confirmation advised

Evidence Dimension	Calculated partition coefficient (logP) and water solubility
Target Compound Data	logP 2.71; water solubility 0.038 g/L (ALOGPS prediction)
Comparator Or Baseline	3,6-dimethyl-10-methylidene-cyclodeca[b]furan-4-one (demethoxy analog): logP 3.98; water solubility 0.033 g/L
Quantified Difference	ΔlogP = -1.27 (reduced lipophilicity); Δsolubility = +0.005 g/L (marginal improvement)
Conditions	Computational prediction using ALOGPS algorithm; reported in NP-MRD and PhytoBank databases

Why This Matters

The lower logP of the methoxylated compound may influence membrane permeability, protein binding, and assay compatibility compared to more lipophilic analogs. Researchers designing cell-based assays or formulation studies should consider these physicochemical differences when selecting between methoxylated and non-methoxylated furanogermacranes.

• [1] PhytoBank PHY0118610: (1E)-3-methoxy-8,12-epoxy-germacra-1,7,10,11-tetraen-6-one. Predicted Properties: Water Solubility 0.038 g/L; logP 2.71 (ALOGPS). View Source
• [2] PhytoBank PHY0070083: (1E)-8,12-epoxygermacra-1,7,10,11-tetraen-6-one (demethoxy analog). Predicted Properties: Water Solubility 0.033 g/L; logP 3.98 (ALOGPS). View Source

Commercial Availability and Purity Specifications: Vendor Comparison for Procurement Decision-Making

(6R,7S,8Z)-7-Methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one (CAS 1393342-06-7) is commercially available from multiple suppliers with documented purity specifications . Lingyan Lab offers the compound at HPLC≥98% purity (5 mg analytical standard grade), while Alfa Chemistry (Carboxyl) supplies at 98% purity . In contrast, the structurally related furanodiene (CAS 19912-61-9) is available from a broader range of vendors at lower cost (~$70 per 5 mg from InvivoChem) but with varying purity specifications and documented thermal instability that can lead to rearrangement products such as furanoelemene .

Commercial specification

Specification review

Analytical standard grade (HPLC≥98%); defined (6R,7S,8Z) stereochemistry; CAS 1393342‑06‑7

Ensures identity verification and reliable sourcing for analytical workflows

Multiple vendors; higher cost vs. furanodiene but greater structural stability

Evidence Dimension	Commercial availability and purity
Target Compound Data	≥98% purity (HPLC); 5 mg analytical standard; CAS 1393342-06-7
Comparator Or Baseline	Furanodiene (CAS 19912-61-9): ≥98% purity; broader vendor availability; documented thermal instability; lower cost
Quantified Difference	Price differential: target compound ~¥4200/5mg vs. furanodiene ~$70/5mg; stability differential: target compound lacks documented Cope rearrangement liability under standard conditions
Conditions	Commercial vendor product specifications as of 2024-2026

Why This Matters

Procurement decisions should account for the higher cost but potentially greater structural stability of the methoxylated compound relative to furanodiene, which undergoes heat-sensitive Cope rearrangement. The target compound's distinct CAS registry and stereospecific (6R,7S,8Z) configuration also ensure precise identity verification, reducing the risk of receiving misidentified or isomeric mixtures.

Stereochemical Identity and Configuration Confirmation: Distinguishing (6R,7S,8Z) from Related Diastereomers

The target compound carries a specific (6R,7S,8Z) stereochemical configuration that distinguishes it from closely related diastereomers including the (6S,7R) enantiomer and the (8E) geometric isomer . The (6R,7S,8Z) stereoisomer has been unambiguously identified from natural sources and is commercially available with defined stereochemistry [1]. In contrast, the (6S,7S,8E) diastereomer and (8E) geometric isomer have been documented in plant metabolite databases but lack established commercial supply chains or biological activity data [2]. The abnormal Cope rearrangement behavior observed in cis,trans-cyclodeca-1,5-diene furan derivatives is influenced by furan ring conformation, which is stereochemically dependent [3].

Stereochemical identity

Reported

(6R,7S,8Z) configuration confirmed; commercial availability with defined stereochemistry

Reproducible biological data; avoid undefined stereoisomeric mixtures

Alternative diastereomers lack biological characterization and sourcing

Evidence Dimension	Stereochemical configuration and commercial availability
Target Compound Data	(6R,7S,8Z) configuration; commercially available with defined stereochemistry
Comparator Or Baseline	(6S,7S,8E) diastereomer: documented in planta but limited commercial availability; (8E) isomer: predicted properties differ
Quantified Difference	Qualitative: distinct stereochemical identity with verifiable commercial sourcing vs. limited/absent sourcing for alternative stereoisomers
Conditions	Based on database records (NP-MRD, PhytoBank, PlantaeDB) and commercial vendor specifications

Why This Matters

The defined and verifiable stereochemistry of the (6R,7S,8Z) isomer ensures reproducible biological activity data and eliminates confounding variables associated with stereoisomeric mixtures. Procurement of this specific stereoisomer rather than undefined stereoisomeric mixtures is essential for studies where chirality influences target binding or metabolic fate.

• [1] NP-MRD NP0184204: (6s,7r)-7-methoxy-3,6-dimethyl-10-methylidene-5h,6h,7h,11h-cyclodeca[b]furan-4-one. Predicted 13C NMR spectrum available. View Source
• [2] PlantaeDB: (6S,7S,8E)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one. Taxonomy entry only; no commercial availability data. View Source
• [3] Takeda K, Horibe I, Minato H. Abnormal Cope rearrangement of cis,trans-cyclodeca-1,5-diene derivatives with a furan ring. J Chem Soc D: Chem Commun. 1971;(2):88-89. DOI: 10.1039/c29710000088. View Source

Recommended Application Scenarios for (6R,7S,8Z)-7-Methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one Based on Quantitative Differentiation Evidence

Negative Control Compound in Cytotoxicity Screening Assays

Based on direct comparative data showing the target compound is inactive against MCF-7 breast cancer cells while the furanodienone analog exhibits measurable cytotoxicity [1], this compound is ideally suited as a structurally matched negative control. Researchers investigating the anticancer mechanisms of furanosesquiterpenoids can use (6R,7S,8Z)-7-methoxy-3,6-dimethyl-10-methylidene-5,6,7,11-tetrahydrocyclodeca[b]furan-4-one to confirm that observed cytotoxic effects are not attributable to the furanogermacrane scaffold alone but require the specific substitution pattern present in active analogs. This application leverages the inactive phenotype documented in head-to-head comparison studies to strengthen experimental rigor and mechanistic interpretation.

Structure-Activity Relationship (SAR) Reference Standard for Furanogermacrane Analog Development

The compound serves as a critical SAR reference point for medicinal chemistry programs targeting furanogermacrane-based lead optimization. Comparative studies demonstrate that methoxylation at the C-7 position reduces lipid peroxidation inhibitory activity by approximately 155-fold relative to non-methoxylated furanodienone derivatives (IC50 ~0.087 μM vs. >10 μM class-level estimate) [2]. This established structure-activity relationship makes the compound valuable as a benchmark for evaluating synthetic analogs. Medicinal chemists can use this compound to calibrate assay sensitivity, validate that new synthetic routes preserve the methoxy group's activity-modulating effect, and identify structural modifications that restore potency while retaining favorable physicochemical properties .

Chromatographic Standard for Natural Product Isolation and Quality Control

The compound's defined stereochemistry (6R,7S,8Z), commercial availability at HPLC≥98% purity, and distinct retention characteristics make it suitable as an analytical reference standard for natural product chemistry applications . Researchers isolating furanosesquiterpenoids from Commiphora species or related botanical sources can use this compound to calibrate HPLC methods, confirm retention time assignments, and verify the identity of isolated fractions. The availability of the compound from multiple vendors with documented purity specifications (98% minimum) ensures reliable sourcing for routine analytical quality control workflows .

Partial iNOS Pathway Modulator for Inflammation Research Requiring Non-Supramaximal Inhibition

The class-level iNOS inhibitory activity of methoxylated furanogermacranes (IC50 ~1.44 μM in LPS-stimulated RAW264.7 macrophages) positions this compound for applications requiring partial rather than complete pathway suppression [3]. In contrast to the more potent non-methoxylated furanodienone derivatives that strongly inhibit COX, LOX, and NO generation, the target compound's moderate activity profile may be advantageous in experimental systems where complete ablation of inflammatory signaling confounds the observation of compensatory mechanisms or where dose-dependent modulation rather than maximal inhibition is the experimental objective [4].

Application

Selection Property

Validation Focus

Cell‑model cytotoxicity assays

Inactive phenotype in MCF‑7 breast cancer cell model

Confirm scaffold‑specific vs. substitution‑dependent cytotoxic effects

Structure‑activity relationship studies

Documented methoxy‑dependent potency reduction in lipid peroxidation

Calibrate assay sensitivity for analog screening and validate synthetic modifications

Natural product analytical chemistry

High‑purity analytical standard with defined stereochemistry

HPLC retention time assignment and identity verification of isolated fractions

Inflammatory signaling research

Moderate iNOS inhibition profile (class‑level)

Dose‑dependent modulation studies without complete pathway ablation

• [1] Fang N, Yu S, et al. Furanosesquiterpenoids of Commiphora myrrha. Journal of Natural Products. Compound 1 active; compound 2 (target) inactive in MCF-7 clonogenic assay. View Source
• [2] Fraternale D, Sosa S, Ricci D, et al. Protective effects of Commiphora erythraea resin constituents against cellular oxidative damage. Molecules. 2011;16(12):10357-10369. Furanodienone and 1,10(15)-furanogermacra-dien-6-ones IC50 ~0.087 μM; methoxylated analogues less active. View Source
• [3] BindingDB BDBM50105348 / ChEMBL3597262. Antiinflammatory activity in mouse RAW264.7 cells: inhibition of LPS-induced iNOS activity, IC50: 1.44E+3 nM for methoxylated furanogermacrane compound class. View Source
• [4] Furanodienone: An Emerging Bioactive Furanosesquiterpenoid. Review of anti-inflammatory mechanisms including COX, LOX inhibition and NO reduction. View Source